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Compound of Interest

Compound Name: Microline

CAS No.: 60958-71-6

Cat. No.: B14602288

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in accurately

identifying untwinned microcline.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My potassium feldspar (K-feldspar) sample appears untwinned under the polarizing

microscope. How can I determine if it is untwinned microcline or orthoclase?

A1: Distinguishing between untwinned microcline and orthoclase can be challenging as the

primary diagnostic feature of microcline, the characteristic "tartan plaid" or cross-hatched

twinning, is absent.[1][2][3][4][5] When twinning is not visible, other optical properties and more

advanced analytical techniques are necessary for accurate identification.[2][6]
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Careful Optical Examination: While challenging, subtle differences in optical properties can

be indicative.

Extinction: Observe the extinction angle. Microcline has inclined extinction, whereas

orthoclase has straight extinction. However, this can be difficult to measure accurately in

untwinned grains.[3][7][8]

2V Angle: The 2V angle of microcline is typically larger (65-88°) than that of orthoclase.[1]

[2][7] An interference figure can help determine the 2V angle, though obtaining a clear

figure can be difficult.[1]

Advanced Analytical Techniques: If optical methods are inconclusive, the following

techniques provide definitive identification:

X-Ray Diffraction (XRD): This is a powerful tool for distinguishing between the two

minerals. Microcline is triclinic, while orthoclase is monoclinic.[2][6][8][9] Their different

crystal systems result in distinct XRD patterns.

Electron Microprobe Analysis (EMPA): This technique provides a detailed chemical

analysis of the mineral.[10][11][12][13] While both minerals are potassium aluminum

silicates, subtle variations in trace element composition can sometimes aid in

identification.[9][14]

Q2: I have a thin section where some K-feldspar grains show tartan twinning, but others are

untwinned. Can I assume the untwinned grains are also microcline?

A2: It is a reasonable assumption that the untwinned K-feldspar grains are also microcline,

especially if they are within the same rock and appear to have formed under the same

conditions. The presence of any tartan-twinned microcline suggests that the cooling history was

slow enough for the transformation from a higher-temperature monoclinic form (like orthoclase)

to the lower-temperature triclinic microcline to occur.[2][8] However, for absolute certainty,

especially for critical applications, it is recommended to analyze the specific untwinned grains

using XRD or other advanced methods. It is possible for thin sections cut in certain orientations

(parallel to the 'a' or 'b' crystallographic axes) to make twinned microcline appear untwinned.

[15]
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Q3: Can chemical composition alone, determined by techniques like EMPA, differentiate

untwinned microcline from orthoclase?

A3: While both microcline and orthoclase are polymorphs of KAlSi₃O₈, their chemical

compositions are virtually identical, making differentiation based solely on major element

chemistry difficult.[2][9] However, EMPA can be crucial for identifying subtle chemical variations

or the presence of exsolution lamellae (perthite), which are common in alkali feldspars.[2][7]

[10] The primary value of EMPA in this context is to confirm the mineral is a K-feldspar and to

rule out other feldspars like plagioclase through its sodium and calcium content. The definitive

distinction between untwinned microcline and orthoclase relies on determining the crystal

structure via methods like XRD.[6]

Data Presentation: Comparative Properties of
Microcline and Orthoclase

Property Microcline Orthoclase

Crystal System Triclinic Monoclinic

Twinning

Commonly shows "tartan plaid"

twinning (cross-hatched albite

and pericline twins).[1][2][3][4]

[7][16] Can be untwinned.[2][7]

Simple twins (e.g., Carlsbad)

are common; does not exhibit

tartan twinning.[1][7]

Extinction Inclined[3][7][8] Straight

2V Angle
65-88° (biaxial negative)[1][2]

[7]

Variable, but generally smaller

than microcline (biaxial

negative)[1]

Relief in Thin Section Low negative[3][8] Low

Birefringence
Up to first-order white (approx.

0.007)[2][8]
Low, first-order white to gray[1]

Formation Temperature
Lower temperature

polymorph[1][6]

Higher temperature

polymorph[1][6]
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1. Polarized Light Microscopy (PLM) for Feldspar Identification

Objective: To observe the optical properties of the feldspar mineral in a thin section to

attempt an initial identification.

Methodology:

Prepare a standard thin section of the rock sample (30 µm thickness).

Begin by observing the thin section under plane-polarized light (PPL). Note the mineral's

color (or lack thereof), relief, and cleavage.[17] K-feldspars are typically colorless with low

relief.[1]

Switch to cross-polarized light (XPL). Observe the interference colors, which for feldspars

are typically low-order grays and whites.[1][17]

Carefully examine the grain for any signs of twinning. Look for the characteristic cross-

hatched pattern of microcline or the simple twinning of orthoclase.[1][2]

If the grain is untwinned, attempt to determine the extinction angle by rotating the stage

and observing when the mineral goes extinct relative to its cleavage planes.

If possible, obtain an interference figure to estimate the 2V angle.

2. X-Ray Diffraction (XRD) for Distinguishing Microcline and Orthoclase

Objective: To definitively identify the K-feldspar polymorph by determining its crystal system.

Methodology:

Carefully extract a pure sample of the untwinned K-feldspar from the rock. This can be

done by micro-drilling or hand-picking under a microscope.

Grind the mineral sample to a fine powder (typically <10 µm).

Mount the powdered sample onto a sample holder.

Place the sample in the X-ray diffractometer.
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Run the XRD analysis over a specified range of 2θ angles.

Process the resulting diffraction pattern and compare it to standard diffraction patterns for

microcline (triclinic) and orthoclase (monoclinic) from a database (e.g., the ICDD Powder

Diffraction File).

3. Electron Microprobe Analysis (EMPA) of Feldspars

Objective: To obtain a precise quantitative chemical analysis of the feldspar grain.

Methodology:

Prepare a polished thin section or a grain mount of the sample and carbon-coat it to

ensure electrical conductivity.

Place the sample in the electron microprobe.

Locate the specific untwinned feldspar grain of interest using the integrated microscope

and/or backscattered electron imaging.

Focus the electron beam on a clean, unaltered area of the grain.

Perform the analysis by bombarding the spot with the electron beam and measuring the

wavelengths and intensities of the emitted X-rays using wavelength-dispersive

spectrometers.[11][12]

Compare the measured X-ray intensities to those of known standards to quantify the

elemental composition (typically reported as weight percent of oxides, e.g., SiO₂, Al₂O₃,

K₂O, Na₂O, CaO).
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Caption: Workflow for the identification of untwinned microcline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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